molecular formula C25H34N2O3 B253726 2-butoxy-N-[4-(dimethylamino)benzyl]-N-(tetrahydro-2-furanylmethyl)benzamide

2-butoxy-N-[4-(dimethylamino)benzyl]-N-(tetrahydro-2-furanylmethyl)benzamide

Cat. No. B253726
M. Wt: 410.5 g/mol
InChI Key: KVYYMWMQSDXWDH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-butoxy-N-[4-(dimethylamino)benzyl]-N-(tetrahydro-2-furanylmethyl)benzamide is a chemical compound that has been extensively researched for its potential applications in the field of medicine. This compound is also known as BDF-8634 and has been found to exhibit a wide range of pharmacological properties that make it a promising candidate for the development of new drugs.

Mechanism of Action

The exact mechanism of action of 2-butoxy-N-[4-(dimethylamino)benzyl]-N-(tetrahydro-2-furanylmethyl)benzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the inflammatory and pain pathways.
Biochemical and Physiological Effects:
2-butoxy-N-[4-(dimethylamino)benzyl]-N-(tetrahydro-2-furanylmethyl)benzamide has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models, as well as inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-butoxy-N-[4-(dimethylamino)benzyl]-N-(tetrahydro-2-furanylmethyl)benzamide in lab experiments is its wide range of pharmacological properties. This makes it a versatile compound that can be used in a variety of different studies. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are many potential future directions for research on 2-butoxy-N-[4-(dimethylamino)benzyl]-N-(tetrahydro-2-furanylmethyl)benzamide. Some possible areas of investigation include:
1. Further studies on the mechanism of action of this compound, in order to better understand how it works at the molecular level.
2. Investigation of the potential use of this compound in the treatment of various types of cancer, including breast cancer, prostate cancer, and lung cancer.
3. Studies on the potential use of this compound as an analgesic, in order to develop new pain medications with fewer side effects than current treatments.
4. Investigation of the potential use of this compound in the treatment of inflammatory diseases, such as rheumatoid arthritis and Crohn's disease.
Conclusion:
In conclusion, 2-butoxy-N-[4-(dimethylamino)benzyl]-N-(tetrahydro-2-furanylmethyl)benzamide is a promising compound that has been extensively studied for its potential applications in the field of medicine. Although its mechanism of action is not fully understood, it has been found to exhibit a wide range of pharmacological properties that make it a versatile compound for use in lab experiments. Further research is needed to fully understand the potential applications of this compound, but it is clear that it holds great promise for the development of new drugs and treatments.

Synthesis Methods

The synthesis of 2-butoxy-N-[4-(dimethylamino)benzyl]-N-(tetrahydro-2-furanylmethyl)benzamide involves the reaction of 4-(dimethylamino)benzaldehyde with 2-(butoxymethyl)tetrahydrofuran in the presence of a catalyst. The resulting product is then treated with benzoyl chloride to obtain the final compound.

Scientific Research Applications

2-butoxy-N-[4-(dimethylamino)benzyl]-N-(tetrahydro-2-furanylmethyl)benzamide has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit a wide range of pharmacological properties, including anti-inflammatory, analgesic, and anti-tumor effects.

properties

Product Name

2-butoxy-N-[4-(dimethylamino)benzyl]-N-(tetrahydro-2-furanylmethyl)benzamide

Molecular Formula

C25H34N2O3

Molecular Weight

410.5 g/mol

IUPAC Name

2-butoxy-N-[[4-(dimethylamino)phenyl]methyl]-N-(oxolan-2-ylmethyl)benzamide

InChI

InChI=1S/C25H34N2O3/c1-4-5-16-30-24-11-7-6-10-23(24)25(28)27(19-22-9-8-17-29-22)18-20-12-14-21(15-13-20)26(2)3/h6-7,10-15,22H,4-5,8-9,16-19H2,1-3H3

InChI Key

KVYYMWMQSDXWDH-UHFFFAOYSA-N

SMILES

CCCCOC1=CC=CC=C1C(=O)N(CC2CCCO2)CC3=CC=C(C=C3)N(C)C

Canonical SMILES

CCCCOC1=CC=CC=C1C(=O)N(CC2CCCO2)CC3=CC=C(C=C3)N(C)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.